Cas no 17048-38-3 (1,3-Benzenediol,4,6-bis(1-methylpentyl)-)

1,3-Benzenediol,4,6-bis(1-methylpentyl)- structure
17048-38-3 structure
Product Name:1,3-Benzenediol,4,6-bis(1-methylpentyl)-
CAS No:17048-38-3
MF:C18H30O2
MW:278.429605960846
CID:209281
PubChem ID:28218
Update Time:2025-04-19

1,3-Benzenediol,4,6-bis(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4,6-bis(1-methylpentyl)- (9CI)
    • 1,3-Benzenediol,4,6-bis(1-methylpentyl)-
    • 4,6-di(hexan-2-yl)benzene-1,3-diol
    • 4,6-dihexan-2-ylbenzene-1,3-diol
    • UNII-0GEI7362XR
    • DTXSID80937769
    • 4,6-BIS(1-METHYLPENTYL)RESORCINOL
    • 1,3-DIHYDROXY-4,6-DI-SEC-HEXYLBENZENE
    • 0GEI7362XR
    • Resorcinol, 4,6-bis(1-methylpentyl)-
    • Q27236753
    • SCHEMBL15378781
    • 1,3-Benzenediol, 4,6-bis(1-methylpentyl)-
    • 17048-38-3
    • Inchi: 1S/C18H30O2/c1-5-7-9-13(3)15-11-16(14(4)10-8-6-2)18(20)12-17(15)19/h11-14,19-20H,5-10H2,1-4H3
    • InChI Key: PJKFUVDARBUTMP-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1C(C)CCCC)C(C)CCCC)O

Computed Properties

  • Exact Mass: 278.2247
  • Monoisotopic Mass: 278.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 6.7

Experimental Properties

  • Density: 0.975
  • Boiling Point: 394.7°Cat760mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.515
  • PSA: 40.46
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